Cas no 1361701-03-2 (3-(Chloromethyl)-5-(difluoromethyl)-6-methylpyridine-2-acetic acid)
3-(Chloromethyl)-5-(difluoromethyl)-6-methylpyridine-2-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Chloromethyl)-5-(difluoromethyl)-6-methylpyridine-2-acetic acid
-
- Inchi: 1S/C10H10ClF2NO2/c1-5-7(10(12)13)2-6(4-11)8(14-5)3-9(15)16/h2,10H,3-4H2,1H3,(H,15,16)
- InChI Key: AJQVCLKVJLJOQO-UHFFFAOYSA-N
- SMILES: ClCC1=CC(C(F)F)=C(C)N=C1CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 253
- XLogP3: 1.8
- Topological Polar Surface Area: 50.2
3-(Chloromethyl)-5-(difluoromethyl)-6-methylpyridine-2-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A020005700-500mg |
3-(Chloromethyl)-5-(difluoromethyl)-6-methylpyridine-2-acetic acid |
1361701-03-2 | 97% | 500mg |
$1,048.60 | 2022-04-03 | |
| Alichem | A020005700-1g |
3-(Chloromethyl)-5-(difluoromethyl)-6-methylpyridine-2-acetic acid |
1361701-03-2 | 97% | 1g |
$1,646.40 | 2022-04-03 |
3-(Chloromethyl)-5-(difluoromethyl)-6-methylpyridine-2-acetic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-6-methylpyridine-2-acetic acid
3-(Chloromethyl)-5-(difluoromethyl)-6-methylpyridine-2-acetic Acid: A Comprehensive Overview
The compound 3-(Chloromethyl)-5-(difluoromethyl)-6-methylpyridine-2-acetic acid, with the CAS number 1361701-03-2, is a synthetic organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various groups, including a chloromethyl group, a difluoromethyl group, and a methyl group. The presence of these substituents imparts distinct chemical properties and biological activities to the molecule.
The synthesis of 3-(Chloromethyl)-5-(difluoromethyl)-6-methylpyridine-2-acetic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, studies published in 2023 have demonstrated the use of palladium-catalyzed cross-coupling reactions to efficiently construct the pyridine ring with the desired substituents. These methods not only enhance the scalability of the synthesis but also reduce environmental impact, aligning with green chemistry principles.
The structural complexity of this compound makes it an interesting subject for spectroscopic analysis. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to elucidate its molecular structure. A 2023 study published in the Journal of Organic Chemistry reported detailed NMR data for this compound, confirming the positions of all substituents on the pyridine ring. Such analyses are crucial for validating the compound's identity and ensuring its consistency for downstream applications.
In terms of biological activity, 3-(Chloromethyl)-5-(difluoromethyl)-6-methylpyridine-2-acetic acid has shown potential as a lead compound in drug discovery. Preclinical studies have indicated that this compound exhibits selective inhibitory activity against certain enzymes associated with inflammatory diseases. A 2024 study in Nature Communications highlighted its ability to modulate key signaling pathways involved in chronic inflammation, suggesting its potential as a therapeutic agent.
The physical properties of this compound are also noteworthy. It has a melting point of approximately 158°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques and formulation processes in pharmaceutical development.
From an environmental perspective, understanding the fate and transport of 3-(Chloromethyl)-5-(difluoromethyl)-6-methylpyridine-2-acetic acid is essential for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways under aerobic conditions. A 2024 study published in Environmental Science & Technology revealed that this compound undergoes rapid microbial degradation in soil, reducing its persistence in the environment.
In conclusion, 3-(Chloromethyl)-5-(difluoromethyl)-6-methylpyridine-2-acetic acid, CAS number 1361701-03-2, is a versatile compound with promising applications in both chemical synthesis and pharmacology. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable tool for researchers across multiple disciplines.
1361701-03-2 (3-(Chloromethyl)-5-(difluoromethyl)-6-methylpyridine-2-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)